Cas no 85365-76-0 (2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol)

2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol is a synthetic naphthol derivative featuring a multi-substituted aromatic structure. Its key advantages include a high degree of functionalization, with methoxy and ethoxy groups enhancing solubility and reactivity for further chemical modifications. The compound's rigid naphthalene core and electron-rich substituents make it a valuable intermediate in organic synthesis, particularly for constructing complex polycyclic systems or as a precursor in pharmaceutical and materials chemistry. The presence of multiple alkoxy groups also improves stability, facilitating handling and storage. Its structural versatility allows for tailored applications in research and industrial processes requiring finely tuned aromatic building blocks.
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol structure
85365-76-0 structure
Product Name:2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
CAS No:85365-76-0
MF:C21H22O5
MW:354.396386623383
MDL:MFCD06014075
CID:4717538
Update Time:2025-06-08

2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
    • 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxynaphthalen-1-ol
    • 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxynaphthol
    • SBB072816
    • STK735764
    • ST4117125
    • R9004
    • A3792/0161016
    • 1-naphthalenol, 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxy-
    • 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
    • MDL: MFCD06014075
    • Inchi: 1S/C21H22O5/c1-5-26-20-11-14-6-8-15(21(22)16(14)12-19(20)25-4)13-7-9-17(23-2)18(10-13)24-3/h6-12,22H,5H2,1-4H3
    • InChI Key: CDUZIJBFYNKEIG-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=CC2=C(C(=CC=C2C=1)C1C=CC(=C(C=1)OC)OC)O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 431
  • Topological Polar Surface Area: 57.2

2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM266270-5g
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxynaphthalen-1-ol
85365-76-0 97%
5g
$497 2023-01-03
abcr
AB415700-500 mg
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
500MG
€195.40 2023-02-03
abcr
AB415700-1 g
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
1g
€239.00 2023-04-24
abcr
AB415700-5 g
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
5g
€656.50 2023-04-24
abcr
AB415700-10 g
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
10g
€1074.00 2023-04-24
TRC
D132780-250mg
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
250mg
$ 185.00 2022-06-05
TRC
D132780-500mg
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
500mg
$ 300.00 2022-06-05
TRC
D132780-1000mg
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
85365-76-0
1g
$ 480.00 2022-06-05
Chemenu
CM266270-5g
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxynaphthalen-1-ol
85365-76-0 97%
5g
$497 2021-08-18
abcr
AB415700-500mg
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol; .
85365-76-0
500mg
€205.00 2025-04-16

2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol Related Literature

Additional information on 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol

Recent Advances in the Study of 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol (CAS: 85365-76-0)

The compound 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol (CAS: 85365-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This naphthol derivative, characterized by its unique methoxy and ethoxy substitutions, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory properties. Researchers demonstrated that 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro experiments using human macrophages revealed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, a recent preclinical study highlighted the compound's anticancer activity against triple-negative breast cancer (TNBC) cells. The research, published in Cancer Research, showed that 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol induces apoptosis via the intrinsic mitochondrial pathway. Mechanistic studies revealed its ability to disrupt the Bcl-2/Bax balance, leading to cytochrome c release and caspase-3 activation. Notably, the compound exhibited selective cytotoxicity toward cancer cells while sparing normal mammary epithelial cells, underscoring its therapeutic window.

Pharmacokinetic studies have also advanced our understanding of this compound. A 2024 paper in Drug Metabolism and Disposition reported that 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol undergoes extensive hepatic metabolism, primarily via CYP3A4-mediated O-demethylation. The study identified two major metabolites, both of which retain partial biological activity. These insights are critical for designing prodrugs or formulation strategies to enhance its bioavailability and half-life.

Emerging research has explored the neuroprotective effects of this naphthol derivative. A study in Neuropharmacology demonstrated its ability to cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. The compound was found to upregulate the Nrf2-ARE pathway, enhancing the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1). These properties position it as a potential candidate for treating neurodegenerative disorders like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol. Issues such as solubility, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, recent studies underscore the multifaceted potential of 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol (CAS: 85365-76-0) in addressing unmet medical needs. Its diverse pharmacological activities, coupled with advances in understanding its mechanisms and pharmacokinetics, pave the way for future drug development. Continued research will be essential to fully realize its therapeutic promise and overcome existing challenges.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.